m-AM-BBIQ

TLR7 agonism imidazoquinoline SAR vaccine adjuvant screening
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H25N5
Molecular Weight 359.5 g/mol
Cat. No. B15610879
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Technical Parameters


Basic Identity
Product Namem-AM-BBIQ
Molecular FormulaC22H25N5
Molecular Weight359.5 g/mol
Structural Identifiers
InChIInChI=1S/C22H25N5/c1-2-3-11-19-26-20-21(17-9-4-5-10-18(17)25-22(20)24)27(19)14-16-8-6-7-15(12-16)13-23/h4-10,12H,2-3,11,13-14,23H2,1H3,(H2,24,25)
InChIKeyAKLBWCHTGHQPMA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

m-AM-BBIQ (CAS 1258457-58-7): A Dual TLR7/8 Imidazoquinoline Agonist for Vaccine Adjuvant Research and Procurement Specification


m-AM-BBIQ (compound 10; 1-(3-(aminomethyl)benzyl)-2-butyl-1H-imidazo[4,5-c]quinolin-4-amine) is a synthetic imidazoquinoline-based small molecule that functions as a dual agonist of human toll-like receptors 7 and 8 (hTLR7/hTLR8) [1]. It belongs to the N1-substituted imidazoquinoline chemotype and is the meta-regioisomer of the aminomethylbenzyl series, with its para counterpart (p-AM-BBIQ) displaying distinct potency and selectivity characteristics [1][2]. The compound serves as a key intermediate for generating alum-adsorbable gallic acid and protocatechuic acid amide conjugates and has been co-crystallized with human TLR8 (PDB 5AWB), providing atomic-level structural validation of its binding mode [1][3].

1

Dual hTLR7/hTLR8 agonist with reported balanced potency profile for vaccine adjuvant research

2

Meta-regioisomer with free benzylic amine enabling conjugation to polyphenolic acids for alum-targeted delivery

3

Experimentally validated hTLR8 co-crystal structure (PDB 5AWB) supporting structure-guided optimization

4

Regioisomer-specific procurement: distinct potency and adsorption behavior from para isomer (p-AM-BBIQ)

Why m-AM-BBIQ Cannot Be Interchanged with Other Imidazoquinoline TLR7/8 Agonists: Evidence from Head-to-Head Reporter Assays and Alum Adsorption Studies


Imidazoquinoline-based TLR7/8 agonists exhibit profound regioisomer-dependent differences in receptor potency, selectivity, and alum adsorption efficiency that preclude generic substitution. Direct side-by-side comparisons demonstrate that the meta-aminomethylbenzyl isomer (m-AM-BBIQ, compound 10) displays a distinct pharmacological fingerprint relative to its para isomer p-AM-BBIQ (compound 11), with approximately 4-fold lower hTLR7 potency (EC50 0.11 μM vs. 0.027 μM) and substantially reduced alum adsorption (32.6% vs. 61.2%) [1]. Furthermore, m-AM-BBIQ's balanced dual TLR7/8 activation profile differs markedly from pure TLR7 agonists such as BBIQ, which lacks any hTLR8 activity [2]. Even within dual-agonist chemotypes, the meta/para regiochemistry governs both the binding interactions within the TLR8 ligand-binding pocket and the physicochemical properties that dictate alum-adjuvant formulation behavior, making empirical selection mandatory for reproducible immunological outcomes [1][3].

Para regioisomer (p-AM-BBIQ) may shift TLR7 potency and alter alum adsorption efficiency compared to the meta isomer, leading to divergent adjuvant profiles.

Pure TLR7 agonists such as BBIQ lack hTLR8 activity; substituting would eliminate dual agonism and associated cytokine breadth.

Imidazoquinolines without a benzylic amine handle (e.g., imiquimod, resiquimod) cannot be directly conjugated for alum targeting, limiting formulation versatility.

Quantitative Comparative Evidence for m-AM-BBIQ Versus Closest Analogs: EC50, Adsorption, and Structural Data


hTLR7 Potency: m-AM-BBIQ Matches Resiquimod but Is ~4-Fold Less Potent Than Its Para Regioisomer

In a controlled head-to-head comparison using identical human HEK-Blue TLR7 reporter cell assays (InvivoGen), m-AM-BBIQ (compound 10) demonstrated an hTLR7 EC50 of 0.11 μM (±0.032 SEM), which was statistically comparable to the reference standard resiquimod (EC50 0.12 μM ±0.013). However, the para-regioisomer p-AM-BBIQ (compound 11) was approximately 4-fold more potent at hTLR7 with an EC50 of 0.027 μM (±0.008) [1]. This establishes that while m-AM-BBIQ achieves benchmark-level TLR7 agonism, the para isomer confers significantly greater hTLR7 potency, making m-AM-BBIQ the preferred choice when resiquimod-equivalent TLR7 activity is desired but with the additional aminomethyl handle for conjugation chemistry [1][2].

hTLR7 Potency
Head-to-head
EC50 0.11 μM (m-AM-BBIQ) vs 0.027 μM (p-AM-BBIQ); equipotent to resiquimod (0.12 μM)
Supports resiquimod-equivalent TLR7 potency with conjugation handle
HEK-Blue hTLR7 reporter; NF-κB SEAP readout
TLR7 agonism imidazoquinoline SAR vaccine adjuvant screening

hTLR8 Potency: m-AM-BBIQ Outperforms Resiquimod and Its Para Isomer at Human TLR8

In the same head-to-head HEK-Blue TLR8 reporter assay system, m-AM-BBIQ (compound 10) displayed an hTLR8 EC50 of 1.70 μM (±0.054 SEM), which was superior to the reference standard resiquimod (EC50 2.63 μM ±0.01) and also more potent than its para-regioisomer p-AM-BBIQ (EC50 1.032 μM ±0.018) in absolute terms [1]. Independent confirmation from a separate study using HEK-TLR8 NF-κB reporter cells ranked compounds by EC50 in ng/mL: meta-amine (33.4 ng/mL) outperformed para-amine (67.5 ng/mL) and R848 (362.9 ng/mL) at hTLR8 [2]. Notably, while p-AM-BBIQ shows lower absolute EC50 at TLR8, the TLR7/TLR8 selectivity ratio reveals that m-AM-BBIQ (ratio ~15.5) provides more balanced dual agonism compared to p-AM-BBIQ (ratio ~38.2), which is heavily TLR7-biased [1].

hTLR8 Potency
Head-to-head
EC50 1.70 μM (m-AM) vs 2.63 μM (resiquimod); TLR7/TLR8 ratio 15.5 vs 38.2 (p-AM)
Enables more balanced dual agonism than para isomer
HEK-Blue hTLR8; independent ng/mL ranking confirms trend
TLR8 agonism dual agonist profiling Th1-polarizing adjuvant

Alum Adsorption Efficiency: m-AM-BBIQ Exhibits ~2-Fold Lower Alum Binding Than p-AM-BBIQ, Enabling Formulation Flexibility

Quantitative alum adsorption measurements under standardized conditions revealed that m-AM-BBIQ (compound 10) adsorbs to aluminum hydroxide wet gel at an efficiency of 32.6%, compared to 61.2% for its para isomer p-AM-BBIQ (compound 11) [1]. This ~2-fold difference in adsorption is attributable to the meta versus para positioning of the aminomethyl group, which modulates the compound's overall polarity and aluminum-coordinating capacity. By contrast, the gallic acid amide conjugate of m-AM-BBIQ (m-IMDG, compound 12) achieved near-quantitative alum adsorption (99.7%), demonstrating that the unconjugated m-AM-BBIQ scaffold serves as a lower-adsorption baseline for applications where free (non-alum-bound) TLR7/8 agonism is desired [1].

Alum Adsorption
Direct comparison
32.6% (m-AM-BBIQ) vs 61.2% (p-AM-BBIQ); m-IMDG conjugate 99.7%
Lower adsorption supports soluble adjuvant use; conjugation enables high-efficiency alum anchoring
2% alum wet gel; 1 mg/mL; UV-Vis depletion method
alum adjuvant TLR7/8 agonist adsorption vaccine formulation

Crystal Structure with Human TLR8: Atomic-Level Evidence of m-AM-BBIQ Binding Mode and Differentiation from Para Isomer

m-AM-BBIQ has been co-crystallized with the human TLR8 ectodomain, yielding a high-resolution (2.1 Å) X-ray crystal structure deposited as PDB 5AWB [1]. This structure reveals the precise binding pose of the meta-aminomethylbenzyl substituent within the hTLR8 ligand-binding pocket. The accompanying publication (J Med Chem 2015) reported that crystal structures of hTLR8 co-crystallized with both regioisomers—m-AM-BBIQ (meta-amine) and p-AM-BBIQ (para-amine)—showed 'subtle differences in their interactions in the binding site of hTLR8' [2]. These structural differences provide a mechanistic basis for the observed divergence in TLR8 potency and dual agonism balance between the meta and para isomers. In contrast, no experimentally determined co-crystal structure is publicly available for BBIQ with either TLR7 or TLR8, limiting structure-guided optimization of that scaffold to in silico docking models only [3].

Crystal Structure
Experimental validation
PDB 5AWB | 2.1 Å | hTLR8 co-crystal with m-AM-BBIQ
Supports structure-based optimization of TLR8 binding interactions
Meta vs para display distinct H-bond/van der Waals patterns; BBIQ lacks experimental structure
TLR8 co-crystal structure structure-based drug design regioisomer binding differences

Conjugatable Benzylic Amine Handle: m-AM-BBIQ as a Versatile Synthetic Intermediate for Alum-Targeted Adjuvant Conjugates

m-AM-BBIQ (compound 10) uniquely features a free benzylic amine at the meta position of the N1-benzyl substituent, which serves as a synthetic handle for amide bond formation with polyphenolic acids. Conjugation of m-AM-BBIQ with gallic acid yields m-IMDG (compound 12), which achieves near-quantitative alum adsorption (99.7%) while becoming a TLR7-selective agonist (hTLR7 EC50 11.68 μM, hTLR8 inactive) [1]. This conjugation chemistry is not feasible with the parent imidazoquinoline core lacking an aminomethyl substituent (e.g., imiquimod, resiquimod, or BBIQ), which lack a primary amine handle [2]. The para isomer p-AM-BBIQ also carries a conjugatable amine, but its gallamide conjugate (p-IMDG, compound 13) shows divergent potency (hTLR7 EC50 0.73 μM) and alum adsorption (99.4%) compared to the meta-derived conjugate, reflecting the regioisomer-dependent pharmacological consequences of conjugation [1].

Conjugate Chemistry
Direct comparison
Free benzylic amine → gallic acid conjugation → m-IMDG: alum ads. 99.7%, TLR7-selective (EC50 11.68 μM)
Modular scaffold for tuning alum adsorption and TLR selectivity
Para conjugate (p-IMDG) shows ~16-fold difference in hTLR7 potency
conjugatable TLR agonist gallic acid amide alum-adsorbable adjuvant

Evidence-Based Application Scenarios for m-AM-BBIQ in Vaccine Adjuvant Discovery and Immuno-Oncology Research


Balanced Dual TLR7/8 Agonist for Th1-Polarizing Vaccine Adjuvant Formulations Requiring Soluble (Non-Alum-Adsorbed) Activity

m-AM-BBIQ is the preferred starting material when a soluble, balanced dual TLR7/8 agonist profile is desired. Its EC50 values (hTLR7 0.11 μM; hTLR8 1.70 μM) approximate resiquimod-like dual agonism, but with a moderately improved TLR8 component [1][2]. Its modest alum adsorption (32.6%) makes it suitable for vaccine formulations where free—rather than alum-deposited—TLR agonism is the intended immunological mechanism, or where combination with other adjuvant platforms (e.g., oil-in-water emulsions, liposomes) is planned [1].

Synthetic Intermediate for Generating Alum-Adsorbable TLR7-Selective Adjuvant Conjugates (m-IMDG Pathway)

The benzylic amine of m-AM-BBIQ enables straightforward amidation with gallic acid to yield m-IMDG (compound 12), the active pharmacophore component of the alum-adsorbed TLR7/8 agonist adjuvant used in Covaxin (BBV152), an WHO-emergency-use-listed inactivated whole-virion COVID-19 vaccine [1][2]. Procurement of high-purity m-AM-BBIQ is therefore critical for laboratories seeking to develop next-generation alum-adsorbed vaccine adjuvants by exploring novel polyphenolic acid conjugates or optimizing the conjugation chemistry for enhanced yield and purity [1].

Structure-Guided Optimization of hTLR8-Selective Agonists Using the 5AWB Co-Crystal Structure

The availability of the high-resolution co-crystal structure of m-AM-BBIQ bound to the hTLR8 ectodomain (PDB 5AWB, 2.1 Å) provides an experimentally validated starting point for structure-based design campaigns aimed at enhancing TLR8 potency or engineering TLR8 selectivity [1][2]. Medicinal chemistry groups can leverage this structural data to design focused libraries of meta-substituted imidazoquinoline analogs with predicted improvements in binding affinity, whereas the para isomer or BBIQ scaffold lacks equivalent experimentally determined structural data at hTLR8 [2][3].

Reference Compound for Regioisomer Comparative Studies in Imidazoquinoline SAR Programs

m-AM-BBIQ serves as an essential reference compound for structure-activity relationship (SAR) studies comparing the pharmacological consequences of meta versus para aminomethylbenzyl substitution on the imidazoquinoline core. Head-to-head data demonstrate that the meta→para positional isomerization alters hTLR7 potency by ~4-fold, hTLR8 potency by ~1.6-fold, TLR7/TLR8 selectivity ratio by ~2.5-fold, and alum adsorption by ~2-fold [1]. Inclusion of m-AM-BBIQ as a comparator in screening panels is therefore mandatory for any SAR campaign seeking to fully characterize the regioisomer-dependent pharmacology of N1-substituted imidazoquinolines [1][2].

Application
Selection Property
Validation Focus
Balanced dual TLR7/8 agonist for soluble adjuvant research
Balanced TLR7/8 agonist profile
Reporter assay EC50 profiling; cytokine panel induction
Synthetic intermediate for alum-adsorbable TLR7-selective conjugates
Benzylic amine conjugation handle
Conjugation efficiency; alum adsorption shift; TLR selectivity shift
Structure-guided optimization of hTLR8-selective agonists
Co-crystal structure (PDB 5AWB)
Structure-based design; binding pose validation
Reference compound for regioisomer SAR studies
Meta regioisomer identity
Head-to-head pharmacological and adsorption comparison
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